Cas no 1670259-96-7 ((2R,4S)-4-fluoro-2-methylpyrrolidine)

• Product Name: (2R,4S)-4-fluoro-2-methylpyrrolidine
• CAS No: 1670259-96-7
• MF: C₅H₁₀FN
• MW: 103.138004779816
• CID: 5191030
• Update Time: 2026-03-05

(2R,4S)-4-fluoro-2-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-4-fluoro-2-methylpyrrolidine

• Inchi： 1S/C5H10FN/c1-4-2-5(6)3-7-4/h4-5,7H,2-3H2,1H3/t4-,5+/m1/s1
• InChI Key： VDQWBMJIPFGCSK-UHNVWZDZSA-N
• SMILES： N1C[C@@H](F)C[C@H]1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2R,4S)-4-fluoro-2-methylpyrrolidine

(2R,4S)-4-Fluoro-2-Methylpyrrolidine: A Comprehensive Overview

The compound (2R,4S)-4-fluoro-2-methylpyrrolidine, with the CAS number 1670259-96-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This chiral pyrrolidine derivative is characterized by its unique stereochemistry and functional groups, making it a valuable compound for various applications. In this article, we will delve into its structure, synthesis, properties, and potential uses, while incorporating the latest research findings to provide a comprehensive understanding of this compound.

The molecular structure of (2R,4S)-4-fluoro-2-methylpyrrolidine consists of a five-membered pyrrolidine ring with two stereogenic centers at positions 2 and 4. The substituents at these positions—a methyl group at C2 and a fluorine atom at C4—contribute to its distinct chemical properties. The stereochemistry of this compound is crucial, as it influences its physical properties, reactivity, and biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing the need for precise control during synthesis to achieve desired outcomes.

One of the most notable aspects of (2R,4S)-4-fluoro-2-methylpyrrolidine is its potential in pharmaceutical applications. Researchers have explored its role as a building block for more complex molecules with therapeutic potential. For instance, derivatives of this compound have been investigated for their ability to modulate ion channels and receptors, which are critical targets in the treatment of various diseases such as epilepsy, pain, and cardiovascular disorders. The integration of fluorine into the structure enhances its lipophilicity and bioavailability, making it an attractive candidate for drug development.

From a synthetic perspective, the preparation of (2R,4S)-4-fluoro-2-methylpyrrolidine involves multi-step reactions that require meticulous control over stereochemistry. Recent advancements in asymmetric catalysis have enabled more efficient syntheses of this compound. For example, organocatalytic methods using proline derivatives have been employed to achieve high enantioselectivity in key steps. These methods not only improve yield but also reduce environmental impact by minimizing waste and energy consumption.

In addition to its pharmaceutical applications, (2R,4S)-4-fluoro-2-methylpyrrolidine has shown promise in materials science. Its chiral properties make it a potential candidate for chiral recognition in sensors and catalytic systems. Recent research has demonstrated its ability to act as a chiral selector in liquid chromatography and as a catalyst in asymmetric hydrogenation reactions. These findings underscore its versatility across multiple disciplines.

The physical properties of (2R,4S)-4-fluoro-2-methylpyrrolidine are also worth examining. Its melting point and boiling point are influenced by the presence of fluorine and methyl groups, which contribute to its thermal stability. Furthermore, its solubility characteristics make it suitable for various analytical techniques such as NMR spectroscopy and mass spectrometry. Understanding these properties is essential for optimizing its use in both laboratory settings and industrial applications.

Looking ahead, the future of (2R,4S)-4-fluoro-2-methylpyrrolidine seems bright as researchers continue to explore its untapped potential. Collaborative efforts between academia and industry are expected to drive innovation in its synthesis methods and applications. As computational chemistry tools become more advanced, predicting the behavior of this compound under different conditions will become more accurate, further accelerating its development.

In conclusion,(2R,4S)-4-fluoro-2-methylpyrrolidine stands out as a versatile molecule with significant implications across multiple fields. Its unique stereochemistry and functional groups make it an invaluable tool for researchers seeking to develop novel compounds with specific properties. By leveraging cutting-edge research findings and adopting sustainable synthetic strategies,
this compound is poised to play an increasingly important role in advancing science and technology.